![molecular formula C21H25FN2OS B4080281 N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-2-(phenylthio)acetamide](/img/structure/B4080281.png)
N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-2-(phenylthio)acetamide
Overview
Description
N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-2-(phenylthio)acetamide, commonly known as FUB-PB-22, is a synthetic cannabinoid that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of new psychoactive substances and has been found to have a high affinity for the CB1 and CB2 receptors in the brain and other parts of the body.
Mechanism of Action
FUB-PB-22 works by binding to the CB1 and CB2 receptors in the brain and other parts of the body. These receptors are part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, appetite, and mood. By binding to these receptors, FUB-PB-22 can modulate the activity of the endocannabinoid system and produce its therapeutic effects.
Biochemical and Physiological Effects:
FUB-PB-22 has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It also has neuroprotective effects by reducing oxidative stress and preventing cell death. Additionally, FUB-PB-22 has been found to have anxiolytic and antidepressant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FUB-PB-22 in laboratory experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one of the limitations of using FUB-PB-22 is its potential for abuse and dependence. Therefore, it is important to handle this compound with caution and follow proper safety protocols.
Future Directions
There are several future directions for research on FUB-PB-22. One area of interest is its potential applications in the treatment of cancer. Studies have shown that FUB-PB-22 has anti-tumor effects and can induce apoptosis in cancer cells. Another area of interest is its potential applications in the treatment of epilepsy and other neurological disorders. Further research is needed to fully understand the mechanisms of action of FUB-PB-22 and its potential therapeutic applications.
Scientific Research Applications
FUB-PB-22 has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to have anti-inflammatory, analgesic, and neuroprotective properties. Studies have also shown that FUB-PB-22 has potential applications in the treatment of cancer, epilepsy, and other neurological disorders.
properties
IUPAC Name |
N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-N-methyl-2-phenylsulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2OS/c1-23(21(25)16-26-19-10-3-2-4-11-19)18-9-7-13-24(15-18)14-17-8-5-6-12-20(17)22/h2-6,8,10-12,18H,7,9,13-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQYPSMNYPFCCMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)CC2=CC=CC=C2F)C(=O)CSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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